2-(4-Bromo-5-chloro-2-fluorophenyl)acetic acid

• IUPAC Name: 2-(4-bromo-5-chloro-2-fluorophenyl)acetic acid
• InChI: InChI=1S/C8H5BrClFO2/c9-5-3-7(11)4(1-6(5)10)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key: JDXDXLFVCVIVEF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)Br)F)CC(=O)O
• Molecular Formula: C8H5BrClFO2
• Molecular Weight: 267.48 g/mol
• CAS No.: 1779901-54-0

Description

2-(4-Bromo-5-chloro-2-fluorophenyl)acetic acid is a useful research compound. Its molecular formula is C8H5BrClFO2 and its molecular weight is 267.48. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Structural Analysis

A comprehensive study conducted by Srivastava et al. (2015) on halogenated phenylacetic acids, including 2-(4-Bromo-5-chloro-2-fluorophenyl)acetic acid, explored the reactivity of these molecules using various descriptors. They investigated the acidity and structural properties, comparing the vibrational spectra of chloro-and bromo-substituted molecules with experimental FTIR method data, and theoretically predicted those for fluoro-substituted compounds (Srivastava et al., 2015).

Synthesis and Anticancer Activity

Liu Ying-xiang (2007) conducted a study focusing on the synthesis of a compound structurally similar to this compound. This research aimed to improve drug preparation methods, demonstrating a simpler, more economical, and convenient process compared to existing methods, with an overall yield of 66% (Liu Ying-xiang, 2007).

Diuretic Activity

Shutske et al. (1982) synthesized a series of compounds including one structurally related to this compound. They discovered specific structural requirements for good diuretic activity in both mice and dogs, identifying compounds with the best diuretic activity that were substituted with a 2-fluorophenyl group (Shutske et al., 1982).

Photo-degradation Analysis

Wu et al. (2007) studied the photo-degradation behavior of a pharmaceutical compound with structural similarities to this compound. They analyzed the primary photo-degradation product using liquid chromatography tandem mass spectrometry (LC-MS/MS) and NMR techniques, suggesting a [4+2] Diels-Alder cycloaddition photo-oxygenation process (Wu et al., 2007).

Anti-inflammatory and Analgesic Activities

Khalifa and Abdelbaky (2008) synthesized new derivatives, including those structurally related to this compound, evaluating their anti-inflammatory and analgesic activities. They found that certain compounds exhibited maximum anti-inflammatory activity and inhibited writhing effectively (Khalifa & Abdelbaky, 2008).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

Similar compounds have been shown to interact with their targets, leading to various biological activities .

Biochemical Pathways

Similar compounds have been shown to affect a variety of pathways, leading to diverse biological activities .

Result of Action

Similar compounds have been shown to exhibit various biological activities .

Biochemical Analysis

Biochemical Properties

It is known that bromine, chlorine, and fluorine atoms in the compound can participate in various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can influence the interactions of the compound with enzymes, proteins, and other biomolecules .

Molecular Mechanism

It is known that the compound can participate in reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in gene expression, enzyme inhibition or activation, and binding interactions with biomolecules .